Cas no 1970184-05-4 (1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole)

1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole structure
1970184-05-4 structure
Product Name:1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
CAS No:1970184-05-4
MF:C11H16BF3N2O2
MW:276.063153266907
MDL:MFCD26516242
CID:4632189
PubChem ID:124251789
Update Time:2025-09-20

1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

    • 1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
    • 1-Methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole
    • D75179
    • 1-methyl-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)pyrazole
    • MDL: MFCD26516242
    • Inchi: 1S/C11H16BF3N2O2/c1-9(2)10(3,4)19-12(18-9)8-7(11(13,14)15)6-16-17(8)5/h6H,1-5H3
    • InChI Key: YTSMMXDPJAXANM-UHFFFAOYSA-N
    • SMILES: FC(C1C=NN(C)C=1B1OC(C)(C)C(C)(C)O1)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 1
  • Complexity: 346
  • Topological Polar Surface Area: 36.3

1-Methyl-5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-4-(trifluoromethyl)-1H-pyrazole Pricemore >>

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